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This technical guide provides an in-depth overview of the preclinical efficacy of 10-1074, a
potent broadly neutralizing antibody (bNADb) targeting the human immunodeficiency virus type 1
(HIV-1). The document summarizes key quantitative data from in vitro and in vivo studies,
details the experimental protocols utilized in these evaluations, and presents visual
representations of the underlying mechanisms and workflows.

Quantitative Efficacy Data

The preclinical efficacy of 10-1074 has been demonstrated across a range of assays and
models. The following tables summarize the key quantitative findings.

Table 1: In Vitro Neutralization Efficacy of 10-1074
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HIV-1 Strain  Number of Efficacy
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306 Pseudovirus IC80 (for 60.5% of [1]
(13 subtypes) o ]
Neutralization strains)
TZM-bl 0.13 pg/mL
Clade B )
26 Pseudovirus IC80 (for 88.5% of [1]
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Neutralization strains)
_ TZM-bl
Primary ] 0.67 pg/mL
Primary
Isolates (US 179 IC80 (for 77.7% of [1]
Isolate
& Germany) cultures)

Neutralization

Table 2: In Vivo Efficacy of 10-1074 in HIV-1 Infected
H P | Clinical Trial)

. Mean
Study Primary L
. Dose Reduction in Reference
Population Outcome ) .
Viremia

Viremic ] )

o 30 mg/kg (single Change in
Individuals (10- ] 1.52 log10

. intravenous plasma HIV-1 ] [1][2]
1074-sensitive ] ) copies/mL
infusion) RNA levels

strains)

Table 3: Preclinical In Vivo Efficacy of 10-1074 in SHIV-
Infected Rhesus Macaques
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s injection penile
weeks.[3]
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Single ) decline of
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Macaques SF162P3 ) ) of chronic o
infusion ) ) viremia to
infection
undetectable
levels.[4]
Combination Post- Induced long-
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with exposure lasting virus [3]
Macaques EO ]
3BNC117 prophylaxis control.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical findings.

This section outlines the key experimental protocols used to evaluate the efficacy of 10-1074.

TZM-bl Neutralization Assay

This assay is the standard method for quantifying the in vitro neutralizing activity of antibodies

against HIV-1.

Objective: To determine the concentration of 10-1074 required to inhibit 50% (IC50) or 80%
(IC80) of viral entry into target cells.

Methodology:
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e Cell Line: TZM-bl cells, a HeLa cell line engineered to express CD4, CCR5, and CXCR4, and
containing integrated reporter genes for firefly luciferase and 3-galactosidase under the
control of the HIV-1 long terminal repeat (LTR), are used as the target cells.[1]

 Virus Production: HIV-1 Env-pseudotyped viruses are generated by co-transfecting 293T
cells with an Env-expressing plasmid and an Env-deficient HIV-1 backbone vector carrying a
luciferase reporter gene.[5]

o Neutralization Reaction: Serial dilutions of 10-1074 are incubated with a fixed amount of
pseudovirus for 1 hour at 37°C.

« Infection: The antibody-virus mixture is then added to the TZM-bl cells.

o Readout: After 48 hours of incubation, the cells are lysed, and luciferase activity is
measured. The reduction in luciferase expression in the presence of the antibody, compared
to the virus-only control, indicates the level of neutralization.[1]

o Data Analysis: The IC50 and IC80 values are calculated by fitting the dose-response curves
to a nonlinear regression model.

SHIV-Infected Rhesus Macaque Model

This in vivo model is critical for evaluating the protective and therapeutic efficacy of anti-HIV-1
antibodies in a primate system that closely mimics human infection.

Objective: To assess the ability of 10-1074 to prevent infection (prophylaxis) or control viral
replication (therapy) in rhesus macaques challenged with a simian-human immunodeficiency
virus (SHIV).

Methodology:

o Animal Model: Adult Indian-origin rhesus macaques (Macaca mulatta) are used. Animals are
typically screened to exclude those with specific MHC class | alleles that may influence viral
control.[4]

o Challenge Virus: A pathogenic SHIV, such as SHIV-SF162P3 or SHIV-ADS8-EO, is used for
infection. These viruses use the HIV-1 envelope for entry, making them relevant for testing
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HIV-1-specific antibodies.[3][4]
e Antibody Administration:

o Prophylaxis studies: A single dose of 10-1074 is administered subcutaneously or
intravenously prior to viral challenge.[3]

o Therapeutic studies: The antibody is infused into chronically infected animals.[4]
 Viral Challenge:

o Prophylaxis studies: Animals are subjected to repeated low-dose or a single high-dose
mucosal (e.g., penile, vaginal, or rectal) or intravenous challenge with SHIV.[3][4]

e Monitoring:

o Plasma Viral Load: Plasma viral RNA is quantified regularly using real-time RT-PCR to
monitor infection and the effect of the antibody.[3]

o Antibody Concentration: Serum levels of 10-1074 are measured over time using
neutralization assays or ELISA to determine its pharmacokinetics.[1]

o Immune Responses: Host immune responses, such as Gag-specific T lymphocyte
responses, may also be monitored.[4]

o Data Analysis: Efficacy is determined by comparing the infection rates, peak viral loads, and
time to viral rebound between the 10-1074-treated group and a control group.

Visualizations: Workflows and Mechanisms

The following diagrams illustrate the key processes and mechanisms involved in the preclinical
evaluation of 10-1074.
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TZM-bl Neutralization Assay Workflow
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In Vivo SHIV-Macaque Efficacy Study Workflow
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Mechanism of Action: 10-1074 Blocks Viral Entry

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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